ethyl 1-(2-hydroxybenzyl)-4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2-hydroxyphenyl)methyl]-4-[[2-(trifluoromethyl)phenyl]methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C23H26F3NO3/c1-2-30-21(29)22(15-17-7-3-5-9-19(17)23(24,25)26)11-13-27(14-12-22)16-18-8-4-6-10-20(18)28/h3-10,28H,2,11-16H2,1H3
• InChI Key: GQMLNSNLKGFYPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CC=CC=C2O)CC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C23H26F3NO3
• Molecular Weight: 421.5 g/mol

Description

Ethyl 1-(2-hydroxybenzyl)-4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate, also known as ethyl 2-(2-hydroxybenzyl)-4-(α,α,α-trifluoro-m-tolyl)piperidine-1-carboxylate, is a chemical compound that has gained significant attention in scientific research. This compound is a piperidine derivative, which has been synthesized using various methods. The compound has been found to exhibit various biological activities, making it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of ethyl 1-(2-hydroxybenzyl)-4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate 1-(2-hydroxybenzyl)-4-[2-(trifluoromthis compound)benzyl]-4-piperidinecarboxylate is not fully understood. However, it has been suggested that the compound acts on various neurotransmitter systems, including the GABAergic, serotonergic, and noradrenergic systems. It has also been suggested to modulate the activity of ion channels, including the voltage-gated sodium and calcium channels.
Biochemical and physiological effects:
Ethyl 1-(2-hydroxybenzyl)-4-[2-(trifluoromthis compound)benzyl]-4-piperidinecarboxylate has been found to exhibit various biochemical and physiological effects. The compound has been reported to increase the levels of GABA, serotonin, and norepinephrine in the brain. It has also been found to inhibit the activity of inflammatory enzymes, such as COX-2 and iNOS. These effects contribute to the compound's anticonvulsant, antidepressant, anxiolytic, antinociceptive, and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 1-(2-hydroxybenzyl)-4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate 1-(2-hydroxybenzyl)-4-[2-(trifluoromthis compound)benzyl]-4-piperidinecarboxylate in lab experiments is its ability to exhibit multiple biological activities. This makes it a potential candidate for the development of drugs for various diseases. However, one of the limitations of using the compound is its low solubility in water, which can make it challenging to use in some experiments.

Future Directions

There are several future directions for the research on ethyl 1-(2-hydroxybenzyl)-4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate 1-(2-hydroxybenzyl)-4-[2-(trifluoromthis compound)benzyl]-4-piperidinecarboxylate. These include:
1. Further studies to elucidate the mechanism of action of the compound.
2. Investigation of the compound's potential as a drug for the treatment of epilepsy, depression, anxiety, pain, and inflammation.
3. Development of new synthetic methods for the compound to improve its yield and solubility.
4. Investigation of the compound's toxicity and safety profile.
5. Exploration of the compound's potential as a lead compound for the development of new drugs with improved efficacy and safety.

Synthesis Methods

The synthesis of ethyl 1-(2-hydroxybenzyl)-4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate 1-(2-hydroxybenzyl)-4-[2-(trifluoromthis compound)benzyl]-4-piperidinecarboxylate has been reported using different methods. One of the most common methods involves the reaction of 2-hydroxybenzaldehyde with 2-(trifluoromthis compound)benzylamine to form the corresponding Schiff base. The Schiff base is then reduced using sodium borohydride to form the piperidine derivative. Other methods include the use of palladium-catalyzed cross-coupling reactions and the use of organocatalysts.

Scientific Research Applications

Ethyl 1-(2-hydroxybenzyl)-4-[2-(trifluoromethyl 1-(2-hydroxybenzyl)-4-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxylate)benzyl]-4-piperidinecarboxylate has been found to exhibit various biological activities, making it a potential candidate for drug development. The compound has been reported to possess anticonvulsant, antidepressant, and anxiolytic activities. It has also been found to exhibit antinociceptive and anti-inflammatory properties. These activities make it a potential candidate for the development of drugs for the treatment of epilepsy, depression, anxiety, pain, and inflammation.